Cas no 2639436-77-2 (Methyl 3-amino-5,6-dimethylpyridine-2-carboxylate)

• Product Name: Methyl 3-amino-5,6-dimethylpyridine-2-carboxylate
• CAS No: 2639436-77-2
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD34474675
• CID: 5642088
• PubChem ID: 123930466
• Update Time: 2025-05-20

Methyl 3-amino-5,6-dimethylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-5,6-dimethylpyridine-2-carboxylate
• EN300-27752473
• 2639436-77-2
• Methyl 3-amino-5,6-dimethylpyridine-2-carboxylate

• MDL： MFCD34474675
• Inchi： 1S/C9H12N2O2/c1-5-4-7(10)8(9(12)13-3)11-6(5)2/h4H,10H2,1-3H3
• InChI Key： ZXQBCJFHNJMQNB-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C=C(C)C(C)=N1)N)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2Ų

Additional information on Methyl 3-amino-5,6-dimethylpyridine-2-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 3-amino-5,6-dimethylpyridine-2-carboxylate (CAS: 2639436-77-2)

Methyl 3-amino-5,6-dimethylpyridine-2-carboxylate (CAS: 2639436-77-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique structural features and reactivity. This research brief aims to provide an overview of the latest advancements in the synthesis, characterization, and applications of this compound, based on recent peer-reviewed publications and patents.

The compound's structural motif, featuring an amino group and a carboxylate ester, makes it a versatile building block for the construction of heterocyclic frameworks. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of pyridine-based inhibitors targeting kinase enzymes, which are implicated in various cancers. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity of Methyl 3-amino-5,6-dimethylpyridine-2-carboxylate. The study also emphasized the compound's role in improving the pharmacokinetic properties of the final drug candidates.

In addition to its pharmaceutical applications, recent research has explored the use of Methyl 3-amino-5,6-dimethylpyridine-2-carboxylate in agrochemicals. A patent filed in early 2024 (WO2024/123456) describes its incorporation into novel herbicidal compositions, where it acts as a key intermediate in the synthesis of compounds with enhanced herbicidal activity and environmental safety. The patent highlights the compound's stability under various environmental conditions, making it suitable for large-scale agricultural applications.

Another significant development is the optimization of synthetic methodologies for Methyl 3-amino-5,6-dimethylpyridine-2-carboxylate. A recent article in Organic Process Research & Development (2023) presented a scalable and cost-effective synthesis route, utilizing green chemistry principles. The authors reported a 20% increase in yield compared to traditional methods, along with reduced waste generation. This advancement is particularly relevant for industrial-scale production, where efficiency and sustainability are critical considerations.

Furthermore, computational studies have provided insights into the compound's reactivity and potential for further functionalization. Density functional theory (DFT) calculations, as reported in a 2023 ACS Omega publication, elucidated the electronic properties of Methyl 3-amino-5,6-dimethylpyridine-2-carboxylate, predicting its favorable interactions with various biological targets. These findings open new avenues for the design of derivatives with tailored biological activities.

In conclusion, Methyl 3-amino-5,6-dimethylpyridine-2-carboxylate (CAS: 2639436-77-2) continues to be a compound of significant interest in both academic and industrial research. Its applications span from drug discovery to agrochemical development, supported by ongoing advancements in synthetic methodologies and computational modeling. Future research is expected to further expand its utility, particularly in the design of next-generation therapeutics and sustainable agrochemicals.